Cas no 2229424-17-1 (O-{1-(1-methyl-1H-pyrrol-2-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1-methyl-1H-pyrrol-2-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229424-17-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6109789
• PubChem ID: 165675594
• Update Time: 2025-05-22

O-{1-(1-methyl-1H-pyrrol-2-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1-methyl-1H-pyrrol-2-yl)cyclopropylmethyl}hydroxylamine
• EN300-1814594
• O-{[1-(1-methyl-1H-pyrrol-2-yl)cyclopropyl]methyl}hydroxylamine
• 2229424-17-1

• Inchi： 1S/C9H14N2O/c1-11-6-2-3-8(11)9(4-5-9)7-12-10/h2-3,6H,4-5,7,10H2,1H3
• InChI Key： NNDRICSAIBPKAM-UHFFFAOYSA-N
• SMILES： O(CC1(C2=CC=CN2C)CC1)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.2Ų

Additional information on O-{1-(1-methyl-1H-pyrrol-2-yl)cyclopropylmethyl}hydroxylamine

O-{1-(1-Methyl-1H-Pyrrol-2-yl)Cyclopropylmethyl}Hydroxylamine: A Comprehensive Overview

The compound with CAS No 2229424-17-1, commonly referred to as O-{1-(1-methyl-1H-pyrrol-2-yl)cyclopropylmethyl}hydroxylamine, is a fascinating molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structural features, which include a cyclopropyl group attached to a hydroxylamine moiety, further substituted with a methylpyrrole ring. These structural elements contribute to its versatile reactivity and potential applications in drug discovery and chemical synthesis.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to induce strain-induced reactivity and unique pharmacokinetic profiles. The cyclopropyl group in this compound serves as a rigid structural element, which can enhance the molecule's stability and bioavailability. Additionally, the presence of the methylpyrrole ring introduces electron-donating properties, further modulating the compound's electronic characteristics and reactivity.

One of the most intriguing aspects of O-{1-(1-methyl-1H-pyrrol-2-yl)cyclopropylmethyl}hydroxylamine is its role as a potential precursor in the synthesis of bioactive molecules. Hydroxylamines are well-known for their ability to participate in various nucleophilic substitutions and condensation reactions. In this case, the hydroxylamine group can act as a nucleophile, enabling the formation of diverse amine derivatives. This makes the compound an invaluable tool in the construction of complex molecular architectures, particularly in the development of novel pharmaceutical agents.

Recent advancements in asymmetric synthesis have also brought attention to this compound. The cyclopropyl group's inherent strain can be harnessed to induce high levels of enantioselectivity in certain reactions. Researchers have explored its use in asymmetric catalysis, where it has demonstrated potential as a chiral auxiliary or ligand component. Such applications underscore its versatility and importance in modern organic chemistry.

In terms of biological activity, preliminary studies suggest that O-{1-(1-methyl-1H-pyrrol-2-yl)cyclopropylmethyl}hydroxylamine may exhibit interesting pharmacological properties. Its ability to interact with various biological targets, such as enzymes or receptors, is currently under investigation. Early results indicate that it may possess antioxidant or anti-inflammatory properties, making it a promising candidate for further exploration in drug development.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the formation of the cyclopropane ring via Simmons-Smith cyclopropanation or other strain-inducing reactions, followed by functionalization with the hydroxylamine group. The substitution pattern on the pyrrole ring also plays a critical role in determining the overall reactivity and stability of the molecule.

From an environmental standpoint, understanding the degradation pathways of O-{1-(1-methyl-1H-pyrrol-2-yl)cyclopropylmethyl}hydroxylamine is crucial for assessing its ecological impact. Recent research has focused on its biodegradability under various conditions, with findings suggesting that it undergoes rapid enzymatic cleavage under aerobic conditions. This information is vital for ensuring sustainable practices during its production and application.

In conclusion, O-{1-(1-methyl-1H-pyrrol-2-yl)cyclopropylmethyl}hydroxylamine (CAS No 2229424-17-1) stands out as a versatile and intriguing molecule with significant potential in organic synthesis and medicinal chemistry. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological studies, position it as a valuable tool for researchers seeking to develop innovative chemical compounds with diverse applications.